Cas no 1007-57-4 (1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl-)
1007-57-4 structure
Product Name:1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl-
1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl-
- 2-ethoxy-5,5-dimethyl-1,3,2-dioxaphosphinane
- 2-ethoxy-5,5-dimethyl-1,3,2-dioxaphosphorinane
- 2-ethoxy-5,5-dimethyl-[1,3,2]dioxaphosphinane
- 2-ethoxy-5,5-dimethyl-1,3,2-dioxa-phosphorinane
- 5,5-Dimethyl-2-ethoxy-1,3,2-dioxa-phosphorinan
- 5.5-Dimethyl-2-ethoxy-1.3.2-dioxaphosphorinan
- AC1L2E8W
- AC1Q597Y
- AG-K-78004
- AR-1E1291
- CTK3J9232
- EINECS 213-757-9
- SureCN4925317
- CNAJZRQKQRDTJQ-UHFFFAOYSA-N
- 1007-57-4
- 2-Ethoxy-5,5-dimethyl-1,3,2-dioxaphosphinane #
- NS00042550
- SCHEMBL4925317
- 1,3,2-Dioxaphosphorinane, 2-ethoxy-5,5-dimethyl-
- DTXSID5061403
-
- Inchi: 1S/C7H15O3P/c1-4-8-11-9-5-7(2,3)6-10-11/h4-6H2,1-3H3
- InChI Key: CNAJZRQKQRDTJQ-UHFFFAOYSA-N
- SMILES: P1(OCC)OCC(C)(C)CO1
Computed Properties
- Exact Mass: 178.07595
- Monoisotopic Mass: 178.075881
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- XLogP3: 1.4
Experimental Properties
- Boiling Point: 164.7°Cat760mmHg
- Flash Point: 58°C
- PSA: 27.69
- LogP: 2.32280
1,3,2-Dioxaphosphorinane,2-ethoxy-5,5-dimethyl- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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